4'-(4-Pyridyl)-2,2':6',2''-terpyridine
Overview
Description
4’-(4-Pyridyl)-2,2’:6’,2’'-terpyridine is a pyridine derivative . Pyridyl groups in this compound can rotate along the carbon-carbon structure . It can be used as a catalyst for photoelectrochemical reduction .
Synthesis Analysis
The synthesis of a similar compound, N,N′-Di(pyridine-4-yl)-pyridine-3,5-dicarboxamide, has been described in a study . The tricationic pro-ligand bearing two pendant alkylated 4-pyridyl arms at the 3,5-positions of the central pyridyl group features three triflate anions in the asymmetric unit .Molecular Structure Analysis
The molecular structure of N,N′-Di(pyridine-4-yl)-pyridine-3,5-dicarboxamide, a compound similar to 4’-(4-Pyridyl)-2,2’:6’,2’'-terpyridine, has been analyzed . The central N-methyl moiety is planar to a r.m.s deviation of 0.01, and the two adjacent N-methylpyridine moieties are out of the plane with dihedral angles of 33.62° (3) and 86.08° (3) .Physical And Chemical Properties Analysis
The physical and chemical properties of 4’-(4-Pyridyl)-2,2’:6’,2’'-terpyridine include a melting point of >300 °C (decomp), a predicted boiling point of 477.1±40.0 °C, and a predicted density of 1.202±0.06 g/cm3 . The compound should be stored in a dry, sealed environment at room temperature .Scientific Research Applications
4’-(4-Pyridyl)-2,2’:6’,2’'-terpyridine: A Comprehensive Analysis:
Metal-Organic Frameworks (MOFs)
This compound is used in the synthesis of ionic MOFs containing nanoscale channels, which are assembled from 4’-(4-Pyridyl)-2,2’:6’,2’'-terpyridine and iron(II) salts. These MOFs have potential applications in gas storage, separation, and catalysis due to their porous structures .
Ligand Synthesis
The ligand itself can be synthesized through condensation reactions and has been used in the formation of new metallamacrocycles, which are large ring-shaped molecules with metal ions integrated into their structure. These have applications in catalysis and materials science .
Coordination Chemistry
In coordination chemistry, this compound has been shown to facilitate diverse structural reactions. For example, it can compete with copper(II) ions for coordination, leading to complex formation that could be useful in catalysis or as part of sensors .
Photosensitization
Derivatives of 4’-(4-Pyridyl)-2,2’:6’,2’'-terpyridine have been used as photosensitizers for water oxidation in light-driven reactions. This application is significant for solar energy conversion and storage .
Safety and Hazards
properties
IUPAC Name |
2,6-dipyridin-2-yl-4-pyridin-4-ylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N4/c1-3-9-22-17(5-1)19-13-16(15-7-11-21-12-8-15)14-20(24-19)18-6-2-4-10-23-18/h1-14H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPPKPCLKZOLTMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=CC(=CC(=N2)C3=CC=CC=N3)C4=CC=NC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10465944 |
Source
|
| Record name | 2,2':6',2''-Terpyridine, 4'-(4-pyridinyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10465944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4'-(4-Pyridyl)-2,2':6',2''-terpyridine | |
CAS RN |
112881-51-3 |
Source
|
| Record name | 2,2':6',2''-Terpyridine, 4'-(4-pyridinyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10465944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4'-(4-Pyridyl)-2,2':6',2''-terpyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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